Cas no 2090680-91-2 (1-(2-Chloropyridin-4-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-Chloropyridin-4-yl)-2,2-difluoroethan-1-one
• CAS No: 2090680-91-2
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 5752533
• PubChem ID: 131508875
• Update Time: 2023-11-14

1-(2-Chloropyridin-4-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2090680-91-2
• EN300-1954406
• 1-(2-chloropyridin-4-yl)-2,2-difluoroethan-1-one
• 1-(2-Chloropyridin-4-yl)-2,2-difluoroethan-1-one

• Inchi： 1S/C7H4ClF2NO/c8-5-3-4(1-2-11-5)6(12)7(9)10/h1-3,7H
• InChI Key： KLRUGOXQUWSKEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C(F)F)=O

Computed Properties

• Exact Mass: 190.9949478g/mol
• Monoisotopic Mass: 190.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų